Cas no 72245-46-6 (Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)-)

• Product Name: Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)-
• CAS No: 72245-46-6
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 569551
• PubChem ID: 16213011
• Update Time: 2025-04-19

Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Poly[oxy(methyl-1,2-ethanediyl)],a-benzoyl-w-(benzoyloxy)-
• (POLYPROPYLENE GLYCOL DIBENZOATE)
• 1,2-Propanediyl dibenzoate
• Poly(oxy(methyl-1,2-ethanediyl)), alpha-benzoyl-omega-(benzoyloxy)-
• Polyoxypropylene dibenzoate
• 85875-42-9
• 72245-46-6
• Benzoic acid--ethane-1,2-diol (1/1)
• SCHEMBL226025
• benzoic acid;ethane-1,2-diol
• DTXSID00583762
• CLWGSKZGXLUNRY-UHFFFAOYSA-N

• Inchi： 1S/C7H6O2.C2H6O2/c8-7(9)6-4-2-1-3-5-6;3-1-2-4/h1-5H,(H,8,9);3-4H,1-2H2
• InChI Key： CLWGSKZGXLUNRY-UHFFFAOYSA-N
• SMILES： OCCO.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.103 g/mL at 25 °C(lit.)
• Boiling Point: 263 °C/5 mmHg(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.518(lit.)